Cas no 28811-75-8 (Cyclohexanepropanamide,N-(aminocarbonyl)-a-cyano-b-methyl-)

Cyclohexanepropanamide,N-(aminocarbonyl)-a-cyano-b-methyl- structure
28811-75-8 structure
Product Name:Cyclohexanepropanamide,N-(aminocarbonyl)-a-cyano-b-methyl-
CAS No:28811-75-8
MF:C12H19N3O2
MW:237.298162698746
CID:267348
PubChem ID:266328
Update Time:2025-04-19

Cyclohexanepropanamide,N-(aminocarbonyl)-a-cyano-b-methyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanepropanamide,N-(aminocarbonyl)-a-cyano-b-methyl-
    • N-carbamoyl-2-cyano-3-cyclohexylbutanamide
    • 2-Cyano-3-cyclohexylbutyrylharnstoff
    • A827050
    • AC1L6FUR
    • AC1Q5JEY
    • AR-1K6542
    • N-aminocarbonyl-2-cyano-3-cyclohexyl-butanamide
    • NCIOpen2_007052
    • NSC103766
    • 28811-75-8
    • NSC-103766
    • DTXSID70295663
    • Inchi: 1S/C12H19N3O2/c1-8(9-5-3-2-4-6-9)10(7-13)11(16)15-12(14)17/h8-10H,2-6H2,1H3,(H3,14,15,16,17)
    • InChI Key: BTOCSVZQLWKORC-UHFFFAOYSA-N
    • SMILES: O=C(C(C#N)C(C)C1CCCCC1)NC(N)=O

Computed Properties

  • Exact Mass: 237.14787
  • Monoisotopic Mass: 237.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 96Ų

Experimental Properties

  • PSA: 95.98
  • LogP: 2.62868
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